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Compound of Interest

Compound Name: Methyl farnesoate

CAS No.: 3675-00-1

Cat. No.: B3021388

Get Quote

Introduction
Methyl farnesoate (MF) is a crucial sesquiterpenoid hormone in crustaceans and insects,

playing a key role in regulating physiological and developmental processes such as

reproduction, molting, and morphogenesis.[1] As an analog of the insect juvenile hormone III,

the accurate quantification of MF in various tissues is essential for endocrinological,

developmental, and toxicological studies. This application note provides detailed protocols for

the extraction, purification, and quantification of methyl farnesoate from biological matrices,

primarily hemolymph, tailored for researchers in crustacean and insect physiology, as well as

for professionals in drug development targeting arthropod-specific pathways. Two primary

extraction methodologies are presented: a classic liquid-liquid extraction (LLE) for robust,

general-purpose applications, and a high-sensitivity solid-phase microextraction (SPME)

technique ideal for trace-level detection.

Core Methodologies
The successful quantification of methyl farnesoate relies on efficient extraction from the

complex biological matrix, followed by sensitive and specific analytical detection. Gas
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chromatography-mass spectrometry (GC-MS) is a preferred method for both identification and

quantification due to its high sensitivity and selectivity.[2][3] High-performance liquid

chromatography (HPLC) with UV detection also serves as a reliable quantification technique.[4]

Experimental Workflow Overview
The general workflow for methyl farnesoate analysis from tissue samples involves sample

collection and preparation, followed by either liquid-liquid extraction or solid-phase

microextraction, and finally, quantification by chromatographic methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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